Cas no 77123-56-9 (3-Ethynylbenzaldehyde)

3-Ethynylbenzaldehyde structure
3-Ethynylbenzaldehyde structure
Product Name:3-Ethynylbenzaldehyde
CAS No:77123-56-9
MF:C9H6O
MW:130.143342494965
MDL:MFCD06245349
CID:562767
PubChem ID:2771644
Update Time:2025-04-19

3-Ethynylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Ethynylbenzaldehyde
    • Benzaldehyde,3-ethynyl-
    • C9H6O
    • 3-ethynyl-benzaldehyde
    • 3-ethynylbenzaldehyde(SALTDATA: FREE)
    • Benzaldehyde,3-ethynyl
    • Meta-ethynylbenzaldehyde
    • m-ethynylbenzaldehyde
    • (3-Formylphenyl)acetylene
    • 3ethynylbenzaldehyde
    • 3-Ethinylbenzaldehyde
    • BENZALDEHYDE, 3-ETHYNYL-
    • IGIUWNVGCVCNPV-UHFFFAOYSA-N
    • STL558402
    • BBL104265
    • VZ26776
    • AB23573
    • AK121077
    • AB1007571
    • EN300-1725470
    • AC-5092
    • SCHEMBL577853
    • AKOS000111536
    • 3-Ethynylbenzaldehyde, 97%
    • A838963
    • UT20G3FW1K
    • PS-3047
    • Z1201623414
    • FT-0641633
    • DTXSID50377991
    • UNII-UT20G3FW1K
    • CS-0028345
    • MFCD06245349
    • A1-00156
    • W-203766
    • F21254
    • SY273914
    • 77123-56-9
    • DTXCID30329019
    • DB-056175
    • MDL： MFCD06245349
    • Inchi： 1S/C9H6O/c1-2-8-4-3-5-9(6-8)7-10/h1,3-7H
    • InChI Key： IGIUWNVGCVCNPV-UHFFFAOYSA-N
    • SMILES： O=CC1C=CC=C(C#C)C=1

Computed Properties

  • Exact Mass: 130.04200
  • Monoisotopic Mass: 130.041864811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Melting Point: 75-80 °C
  • PSA: 17.07000
  • LogP: 1.48040

3-Ethynylbenzaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H317-H319
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：1
  • Hazard Category Code： 22-36-43
  • Safety Instruction： 26-36/37
  • Hazardous Material Identification： T
  • Storage Condition：Inert atmosphere,2-8°C

3-Ethynylbenzaldehyde Customs Data

  • HS CODE：2912299000
  • Customs Data：

    China Customs Code:

    2912299000

    Overview:

    2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

3-Ethynylbenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TV946-100mg
3-Ethynylbenzaldehyde
 77123-56-9 97%
100mg
 185CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TV946-250mg
3-Ethynylbenzaldehyde
 77123-56-9 97%
250mg
 433CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TV946-5g
3-Ethynylbenzaldehyde
 77123-56-9 97%
5g
 3454CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TV946-1g
3-Ethynylbenzaldehyde
 77123-56-9 97%
1g
 ￥842.0 2022-07-29
Chemenu
CM254995-1g
3-Ethynylbenzaldehyde
 77123-56-9 95%
1g
 $128 2021-06-16
Chemenu
CM254995-5g
3-Ethynylbenzaldehyde
 77123-56-9 95%
5g
 $295 2021-06-16
Chemenu
CM254995-10g
3-Ethynylbenzaldehyde
 77123-56-9 95%
10g
 $542 2021-06-16
Alichem
A019143483-5g
3-Ethynylbenzaldehyde
 77123-56-9 95%
5g
 $318.15 2023-09-01
Alichem
A019143483-10g
3-Ethynylbenzaldehyde
 77123-56-9 95%
10g
 $614.80 2023-09-01
Ambeed
A117387-100mg
3-Ethynylbenzaldehyde
 77123-56-9 97%
100mg
 $17.0 2025-04-17

3-Ethynylbenzaldehyde Related Literature

Related Categories

77123-56-9 (3-Ethynylbenzaldehyde) Related Products

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm